Cas no 1704273-71-1 (4-(thiolan-3-yl)but-3-en-2-one)

• Product Name: 4-(thiolan-3-yl)but-3-en-2-one
• CAS No: 1704273-71-1
• MF: C₈H₁₂OS
• MW: 156.245281219482
• CID: 5890023
• PubChem ID: 107133625
• Update Time: 2025-10-28

4-(thiolan-3-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(thiolan-3-yl)but-3-en-2-one
• EN300-1828978
• 1704273-71-1

• Inchi： 1S/C8H12OS/c1-7(9)2-3-8-4-5-10-6-8/h2-3,8H,4-6H2,1H3/b3-2+
• InChI Key： NBUOZLDBUBKQBD-NSCUHMNNSA-N
• SMILES： S1CCC(/C=C/C(C)=O)C1

Computed Properties

• Exact Mass: 156.06088618g/mol
• Monoisotopic Mass: 156.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(thiolan-3-yl)but-3-en-2-one

4-(Thiolan-3-yl)but-3-en-2-one (CAS No. 1704273-71-1): An Emerging Compound in Chemical and Biological Research

4-(Thiolan-3-yl)but-3-en-2-one, a compound with the CAS number 1704273-71-1, has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and biochemistry. This article aims to provide a comprehensive overview of the compound, highlighting its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties: 4-(Thiolan-3-yl)but-3-en-2-one is a heterocyclic compound characterized by a thiolane ring fused to a butenone moiety. The thiolane ring, also known as tetrahydrothiophene, is a five-membered ring containing a sulfur atom. This structure imparts unique chemical and physical properties to the compound. The presence of the butenone group adds conjugation and reactivity, making it an interesting target for synthetic chemists and biologists alike.

Synthesis: The synthesis of 4-(thiolan-3-yl)but-3-en-2-one can be achieved through various routes, depending on the desired purity and yield. One common method involves the reaction of 3-bromothiolane with an appropriate enone precursor in the presence of a base. Another approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Sonogashira coupling or the Heck reaction, to form the desired product. These synthetic methods have been optimized to improve yields and reduce side reactions, making them suitable for large-scale production.

Biological Activities: Recent studies have shown that 4-(thiolan-3-yl)but-3-en-2-one exhibits a range of biological activities that make it a promising candidate for drug development. For instance, it has been reported to possess potent antioxidant properties, which can be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Additionally, preliminary studies have indicated that the compound may have anti-inflammatory effects by modulating key signaling pathways involved in inflammation.

Pharmacological Potential: The pharmacological potential of 4-(thiolan-3-yl)but-3-en-2-one is an area of active research. In vitro studies have demonstrated that the compound can inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Moreover, it has shown promise in treating neurodegenerative diseases due to its neuroprotective effects. These findings suggest that 4-(thiolan-3-yl)but-3-en-2-one could be developed into therapeutic agents for various diseases.

Clinical Trials: While 4-(thiolan-3-yl)but-3-en-2-one is still in the early stages of development, several preclinical studies have been conducted to evaluate its safety and efficacy. These studies have provided valuable insights into its pharmacokinetic and pharmacodynamic properties. For example, it has been shown to have good oral bioavailability and low toxicity in animal models. However, more extensive clinical trials are needed to fully assess its potential as a therapeutic agent.

Applications in Materials Science: Beyond its biological applications, 4-(thiolan-3-yl)but-3-en-2-one has also found use in materials science. Its unique chemical structure makes it an excellent building block for constructing advanced materials with tailored properties. For instance, it can be incorporated into polymers to enhance their mechanical strength and thermal stability. Additionally, its reactivity with other functional groups allows for the creation of complex molecular architectures with diverse applications.

Current Research Trends: The ongoing research on 4-(thiolan-3-y)butenone is focused on several key areas. One area of interest is the optimization of synthetic routes to improve yield and purity while reducing environmental impact. Another area is the exploration of its biological activities using high-throughput screening techniques to identify new targets and mechanisms of action. Additionally, efforts are being made to develop novel formulations that enhance its bioavailability and therapeutic efficacy.

Conclusion: In conclusion, 4-(thiolan-3-y)butenone (CAS No. 1704273--1) is a versatile compound with significant potential in both biological and materials science applications. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more studies are conducted, it is likely that new applications and uses will be discovered, further expanding its impact on various fields.